Cas no 2367-04-6 ( )
structure
Product Name:
CAS No:2367-04-6
MF:C13H9ClFNO2
MW:265.667465925217
CID:912728
PubChem ID:289734
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-Chlor-2-(4-fluor-anilino)-benzoesaeure; 5-chloro-4'-fluoro-diphenylamine-2-carboxylic acid; 4-chloro-2-[(4-fluorophenyl)amino]benzoic acid; AR-1G1535; CTK1A7637; AC1L6CCY; AG-J-46106; NSC151947; 4-chloro-2-(4-fluoro-anilino)-benzoic acid; AC1Q5TFT;
- NSC-151947
- 4-chloro-2-[(4-fluorophenyl)amino]benzoic acid
- 2367-04-6
- NSC151947
- DTXSID80302579
-
-
- Inchi: 1S/C13H9ClFNO2/c14-8-1-6-11(13(17)18)12(7-8)16-10-4-2-9(15)3-5-10/h1-7,16H,(H,17,18)
- InChI Key: VQECJUGGSQMKIK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(=O)O)=C(C=1)NC1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 265.03067
- Monoisotopic Mass: 265.0305844g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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